Cas no 1222086-90-9 (1,3-Dichloro-2-(prop-2-yn-1-yl)benzene)

• Product Name: 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene
• CAS No: 1222086-90-9
• MF: C₉H₆Cl₂
• MW: 185.04994058609
• CID: 5558632
• PubChem ID: 57472888
• Update Time: 2025-10-28

1,3-Dichloro-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene

• Inchi： 1S/C9H6Cl2/c1-2-4-7-8(10)5-3-6-9(7)11/h1,3,5-6H,4H2
• InChI Key： XMLKKNUFKXBSGZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(Cl)=C1CC#C

Additional information on 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene

Professional Introduction to 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene (CAS No: 1222086-90-9)

1,3-Dichloro-2-(prop-2-yn-1-yl)benzene, identified by the Chemical Abstracts Service Number (CAS No) 1222086-90-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylalkynes, characterized by the presence of both aromatic and alkyne functional groups, which contribute to its unique reactivity and potential applications. The structural motif of this molecule, featuring two chlorine substituents at the 1 and 3 positions of the benzene ring and a propargyl group at the 2 position, makes it a versatile intermediate in synthetic chemistry. The combination of these structural features allows for diverse chemical transformations, making it a valuable building block in the development of novel compounds.

The synthesis of 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene typically involves the reaction of appropriately substituted benzene derivatives with propargyl halides or other suitable alkynes under controlled conditions. The presence of chlorine atoms at the 1 and 3 positions enhances electrophilic aromatic substitution reactions, while the propargyl group introduces reactivity through its triple bond. This dual functionality has been exploited in various synthetic strategies, including cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been growing interest in the exploration of arylalkyne derivatives due to their potential applications in medicinal chemistry. Specifically, 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene has been investigated as a precursor for the development of pharmaceutical intermediates. The alkyne moiety can be selectively functionalized using transition metal-catalyzed reactions such as Sonogashira coupling or copper-catalyzed azide alkyne cycloaddition (CuAAC), enabling the introduction of diverse pharmacophores. These transformations have opened up new avenues for designing molecules with enhanced biological activity.

One notable area where 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene has shown promise is in the synthesis of anticancer agents. Researchers have leveraged its structural features to develop novel small-molecule inhibitors targeting specific cancer pathways. For instance, modifications at the propargyl group have been used to create constrained analogs that mimic natural products known for their anticancer properties. The chlorine substituents further allow for tuning hydrophobicity and electronic properties, which are critical factors in drug design.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. The unique electronic properties of arylalkynes make them attractive candidates for organic electronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. In these contexts, 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene can serve as a key intermediate in synthesizing conjugated polymers and small molecules with optimized optoelectronic characteristics.

From a chemical biology perspective, this compound has been employed in studying enzyme mechanisms and developing probes for molecular imaging. Its ability to undergo selective modifications allows researchers to tag biomolecules or create substrates that provide insights into biological processes. For example, bioconjugation strategies involving 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene have been used to develop fluorescent probes for tracking protein-protein interactions in cells.

The development of new synthetic methodologies has also been influenced by the versatility of 1,3-Dichloro-2-(prop-2-yn-1-yl)benzene. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound and its derivatives. For instance, photoredox catalysis has been utilized to achieve regioselective functionalizations that were previously challenging to achieve under traditional conditions. These innovations not only improve yields but also align with green chemistry principles by reducing waste and energy consumption.

In conclusion, 1,3-Dichloro - 2 - (prop - 2 - yn - 1 - yl ) benzene ( CAS No: 1222086 - 90 - 9 ) stands out as a multifaceted compound with significant potential across multiple scientific disciplines . Its unique structural features , coupled with recent advances in synthetic chemistry , make it an indispensable tool for researchers aiming to develop novel pharmaceuticals , materials , and biological probes . As our understanding of its reactivity evolves , so too will its applications , solidifying its role as a cornerstone in modern chemical research .